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Compound of Interest

Compound Name: L-Tyrosine ethyl ester

Cat. No.: B358435 Get Quote

Abstract and Introduction
L-Tyrosine ethyl ester hydrochloride is a crucial derivative of the amino acid L-tyrosine, widely

utilized as a building block in peptide synthesis, a precursor in the development of

pharmaceuticals, and an ingredient in nutraceuticals to enhance cognitive function.[1][2][3] Its

ethyl ester form enhances solubility and bioavailability, making it a versatile intermediate.[3][4]

[5] The efficacy, safety, and reliability of these applications are directly dependent on the purity

of the starting material. Synthetic routes, such as the direct esterification of L-tyrosine with

ethanol in the presence of an acid catalyst like thionyl chloride or hydrogen chloride, often yield

a crude product containing unreacted starting materials, di-esterified byproducts, and residual

solvents.[6]

This application note provides a comprehensive guide to the purification of L-Tyrosine ethyl
ester hydrochloride. We move beyond simple procedural lists to explain the underlying

chemical principles, enabling researchers to adapt and troubleshoot these methods effectively.

The primary focus is on recrystallization, the most common and scalable purification technique

for this compound, supplemented by protocols for chromatographic analysis and purity

verification.[1][7]
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A thorough understanding of the compound's physical properties is fundamental to designing

an effective purification protocol. The hydrochloride salt form significantly influences its

solubility profile, making it highly soluble in water and polar alcohols while having limited

solubility in nonpolar organic solvents.[1][8][9]

Table 1: Physicochemical Data of L-Tyrosine Ethyl Ester Hydrochloride

Property Value Source(s)

Molecular Formula C₁₁H₁₆ClNO₃ [9][10]

Molecular Weight 245.70 g/mol [10]

Appearance
White to off-white crystalline

powder
[1][3][4]

Melting Point
165-175 °C (Note: some

sources report lower ranges)
[3][9][10]

Solubility
Soluble in water and ethanol.

[1][8][9][11]
[1][8][9][11]

| Storage Temp. | 0-8 °C, Sealed in a dry environment. |[3][4] |

Note on Melting Point: Literature values for the melting point vary. While some sources indicate

a range around 130-136°C[1], a more consistent and higher range of 165-175°C is reported by

multiple chemical suppliers for high-purity material.[3][9][10] This discrepancy highlights the

importance of using melting point as a comparative tool against a known standard or the crude

starting material. A sharp melting point within the higher range is indicative of high purity.

Overall Purification and Verification Workflow
The path from a crude synthetic product to a highly pure, verified compound involves a multi-

stage process. The primary purification is typically achieved through recrystallization, followed

by rigorous analytical methods to confirm purity and identity.
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Purity & Identity Verification

Crude L-Tyrosine Ethyl
Ester Hydrochloride
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Removes insoluble
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If no hot filtration

Vacuum Filtration
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Drying Under Vacuum

Purified Crystalline Product

TLC Analysis Melting Point
Determination HPLC Analysis Spectroscopy (IR/NMR)

Final Characterized Product
(>99% Purity)
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Crude Product in Flask

Add Minimal Hot Ethanol

Completely Dissolved Solution

Slow Cool to Room Temp.

Promotes large crystal growth

Cool in Ice Bath

Maximizes precipitation

Vacuum Filter Crystals

Wash with Cold Ethanol

Removes soluble impurities

Dry Under Vacuum

Pure Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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